1-Ethyl-3-[(4-fluoro-3-methylphenyl)methyl]urea

• IUPAC Name: 1-ethyl-3-[(4-fluoro-3-methylphenyl)methyl]urea
• InChI: InChI=1S/C11H15FN2O/c1-3-13-11(15)14-7-9-4-5-10(12)8(2)6-9/h4-6H,3,7H2,1-2H3,(H2,13,14,15)
• InChI Key: FJTIDTIYYRCGBQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NCC1=CC(=C(C=C1)F)C
• Molecular Formula: C11H15FN2O
• Molecular Weight: 210.25 g/mol

Description

1-Ethyl-3-[(4-fluoro-3-methylphenyl)methyl]urea, also known as EFU, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications as a pharmaceutical agent. EFU belongs to the class of urea derivatives and has been extensively studied for its pharmacological properties.

Mechanism of Action

1-Ethyl-3-[(4-fluoro-3-methylphenyl)methyl]urea exerts its pharmacological effects by inhibiting the activity of certain enzymes involved in cellular processes, such as DNA replication and protein synthesis. This leads to the suppression of cancer cell growth and the inhibition of microbial and fungal growth.
Biochemical and Physiological Effects:
1-Ethyl-3-[(4-fluoro-3-methylphenyl)methyl]urea has been shown to induce apoptosis, or programmed cell death, in cancer cells, thereby preventing their proliferation. In addition, 1-Ethyl-3-[(4-fluoro-3-methylphenyl)methyl]urea has been found to modulate the immune system by enhancing the activity of certain immune cells, such as natural killer cells and T cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-Ethyl-3-[(4-fluoro-3-methylphenyl)methyl]urea is its potential as a pharmaceutical agent for the treatment of cancer and infectious diseases. However, its use in laboratory experiments is limited by its toxicity and the need for specialized equipment and facilities for its synthesis and handling.

Future Directions

Further research is needed to fully understand the mechanism of action of 1-Ethyl-3-[(4-fluoro-3-methylphenyl)methyl]urea and its potential applications in the treatment of various diseases. In addition, the development of more efficient and cost-effective synthesis methods for 1-Ethyl-3-[(4-fluoro-3-methylphenyl)methyl]urea could facilitate its use in laboratory experiments and clinical trials. Other potential future directions include the investigation of 1-Ethyl-3-[(4-fluoro-3-methylphenyl)methyl]urea's potential as an anti-inflammatory agent and its use in combination therapy with other drugs for enhanced efficacy.

Synthesis Methods

1-Ethyl-3-[(4-fluoro-3-methylphenyl)methyl]urea can be synthesized through a multistep process involving the reaction of 4-fluoro-3-methylbenzaldehyde with ethyl carbamate, followed by the addition of potassium carbonate and 1,3-dibromopropane. The final product is obtained through the reduction of the resulting intermediate with sodium borohydride.

Scientific Research Applications

1-Ethyl-3-[(4-fluoro-3-methylphenyl)methyl]urea has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the proliferation of cancer cells. In addition, 1-Ethyl-3-[(4-fluoro-3-methylphenyl)methyl]urea has also been investigated for its antimicrobial and antifungal properties, as well as its ability to modulate the immune system.